tert-Butyl 1-methyl-4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate

• IUPAC Name: tert-butyl 1-methyl-5,7-dihydro-4H-pyrazolo[3,4-c]pyridine-6-carboxylate
• InChI: InChI=1S/C12H19N3O2/c1-12(2,3)17-11(16)15-6-5-9-7-13-14(4)10(9)8-15/h7H,5-6,8H2,1-4H3
• InChI Key: JHTDCUMBOUSELE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)N(N=C2)C
• Molecular Formula: C12H19N3O2
• DSSTOX Substance ID: DTXSID00856741
• Molecular Weight: 237.30 g/mol
• CAS No.: 1395492-96-2

Description

Tert-Butyl 1-methyl-4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C12H19N3O2 and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of tert-butyl 4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate (700 mg, 3.14 mmol) in DMF (5 mL) was added NaH (251 mg, 6.28 mmol) at 0° C. and then MeI (669, 4.71 mmol). The mixture was then stirred at 25° C. for 4 hours after which the reaction was quenched by addition of water (50 mL) and extracted with ethyl acetate (3×50 mL). The combined extracts were washed with brine (20 mL), dried over anhydrous Na2SO4 and concentrated to yield a residue which was used directly in the next step. 1H NMR (400 MHz, MeOD): δ 7.16 (s, 1H), 3.77 (s, 2H), 3.66 (s, 3H), 3.06 (t, J=6.0 Hz, 2H), 2.56 (t, J=6.0 Hz, 2H).